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Compound of Interest

Compound Name: TEEPOL HB7

Cat. No.: B1179455

This guide provides a comprehensive overview of the safety data for TEEPOL HB7, a versatile
detergent commonly used in laboratory settings. The information is compiled from various
safety data sheets to ensure a thorough understanding of its properties and associated
hazards. This document is intended for researchers, scientists, and professionals in the field of
drug development who handle this substance.

Summary of Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of TEEPOL HB7.
These values are essential for safe handling, storage, and use in experimental procedures.
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Property Value

pH 6 to 9[1]
Boiling Point 100°CJ[1]
Melting Point 0°CI[1]
Specific Gravity 1.03[1]
Solubility in Water Soluble[2]
Vapor Pressure Not Available
Vapor Density Not Available
Evaporation Rate Not Available
Autoignition Temperature Not Available
Decomposition Temperature Not Available
Viscosity Not Available
Partition Coefficient Not Available
Upper Explosion Limit Not Available
Lower Explosion Limit Not Available

Hazard Identification and Classification

TEEPOL HB7 is classified as an irritant. Contact with skin and eyes can cause irritation.[1][2]
One of the components, Formaldehyde, is classified as a confirmed human carcinogen (IARC
Group 1).[1][3]

Hazard Classification Category
Skin Corrosion/Irritation Category 2[2]
Serious Eye Damage/Eye Irritation Category 1[2]

Emergency and First Aid Procedures
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The following diagram illustrates the recommended first aid measures in case of accidental
exposure to TEEPOL HB7.

TEEPOL HB7 First Aid Procedures

Exposure Route

Eye Contact Skin Contact Inhalation

First Aid Action
\

Flush with running water
for at least 15 minutes.

Remove contaminated clothing Move to fresh air.
and flush skin with water. Apply artificial respiration if needed.

[ Contact a Poisons Information Centre [
o or a doctor at once. -

Medical Advice
\4

Treat symptomatically.

Click to download full resolution via product page

First aid response to TEEPOL HB7 exposure.

Personal Protective Equipment (PPE) and Handling
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Proper handling and the use of appropriate personal protective equipment are crucial to
minimize exposure risks. The following diagram outlines the recommended PPE and handling
precautions.

Click to download full resolution via product page
Recommended PPE and safe handling practices for TEEPOL HB7.

Accidental Release Measures

In the event of a spill, it is important to follow the correct procedure to mitigate any potential
hazards.
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TEEPOL HB7 Spill Response

Wear Personal Protective Equipment

Contain spillage

Absorb with non-combustible
material (e.g., sand, vermiculite)

Collect and place in
suitable containers for disposal

Prevent spill from entering

drains or waterways

CAUTION: Spill site may be slippery

Clean-up
Complete

Click to download full resolution via product page

Procedure for responding to a TEEPOL HB?7 spill.
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Experimental Protocols

Detailed experimental protocols for the determination of the physical and chemical properties
listed in this guide are not provided in the source safety data sheets. These properties are
typically determined using standardized test methods, such as those established by the OECD
(Organisation for Economic Co-operation and Development) or other relevant regulatory
bodies. For specific experimental details, it is recommended to consult the appropriate
standardized testing guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [TEEPOL HB7: A Technical Safety Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1179455#teepol-hb7-safety-data-sheet-for-
laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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